2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-[3-(dimethylsulfamoyl)phenyl]-4-nitrobenzoic acid
• InChI: InChI=1S/C15H14N2O6S/c1-16(2)24(22,23)12-5-3-4-10(8-12)14-9-11(17(20)21)6-7-13(14)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key: QAGOQRYBCLDXJR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H14N2O6S
• Molecular Weight: 350.3 g/mol

Description

2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid (MSPN) is an organic compound with numerous applications in both scientific research and laboratory experiments. It is a colorless solid with a molecular weight of 299.28 g/mol, and it is usually supplied as a 95% pure powder. MSPN is used in a variety of applications, including as a reagent for the synthesis of other compounds, as a ligand for metal complexes, and as a starting material for the synthesis of pharmaceuticals.

Mechanism of Action

2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% acts as an inhibitor of cytochrome P450, a family of enzymes involved in the synthesis of many biologically active compounds. It does this by binding to the heme group of the enzyme and preventing the enzyme from catalyzing its normal reaction.
Biochemical and Physiological Effects
2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% has been shown to inhibit the synthesis of several biologically active compounds, including prostaglandins and leukotrienes. It has also been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, 2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% is an ideal reagent for use in laboratory experiments due to its high purity, low cost, and wide availability. Additionally, its use in scientific research has been well-documented, making it a reliable reagent for use in lab experiments. However, 2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% can be toxic in high concentrations, and thus its use should be carefully monitored.

Future Directions

Given the wide range of applications of 2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95%, there are numerous potential future directions for research. These include further exploration of its use as an inhibitor of cytochrome P450, as well as its potential use as a substrate for enzymatic synthesis and as a ligand for metal complexes. Additionally, further research into its antioxidant and anti-inflammatory properties may provide new insights into its potential therapeutic applications. Finally, further research into its use as a starting material for the synthesis of pharmaceuticals may provide new opportunities for drug discovery.

Synthesis Methods

2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% can be synthesized by a variety of methods, including the reaction of 3-nitrobenzoic acid with dimethylsulfamide in the presence of an acid catalyst. The reaction is typically carried out in a mixture of water and ethanol and yields a 95% pure product.

Scientific Research Applications

2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% has been used extensively in scientific research, particularly in the field of biochemistry. It has been used as a substrate for the enzymatic synthesis of other compounds, as a ligand for metal complexes, and as a starting material for the synthesis of pharmaceuticals. Additionally, 2-(3-N,N-Dimethylsulfamoylphenyl)-4-nitrobenzoic acid, 95% has been used as an inhibitor of the enzyme cytochrome P450, which is involved in the synthesis of many biologically active compounds.